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Compound of Interest

Compound Name: Benzyltriethylammonium bromide

Cat. No.: B1329943

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fundamental properties, synthesis,
and key applications of Benzyltriethylammonium bromide (BTEAB). All quantitative data is
summarized in structured tables for ease of reference, and detailed experimental protocols are
provided. Furthermore, this guide includes mandatory visualizations of key processes to
facilitate a deeper understanding of the compound's utility in research and development.

Core Properties of Benzyltriethylammonium
Bromide

Benzyltriethylammonium bromide, a quaternary ammonium salt, is a versatile compound
widely utilized in organic synthesis. Its efficacy as a phase transfer catalyst makes it a valuable
tool in the synthesis of pharmaceuticals and other fine chemicals.[1]

Physical and Chemical Properties

BTEAB is typically a white to off-white crystalline powder.[1] It is known to be hygroscopic and
should be stored in a cool, dry place with the container tightly closed.[2]
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Property Value Reference(s)
Molecular Formula Ci3H22BrN [2]

Molecular Weight 272.22 g/mol [3]
Appearance White to off-white crystalline o

powder

Melting Point 193-195 °C (decomposes) [4]

Solubility Soluble in water

CAS Number 5197-95-5 [3]

EINECS Number 225-986-1 [2]

Spectroscopic Data

The structural integrity of Benzyltriethylammonium bromide can be confirmed through

various spectroscopic techniques.

IH NMR (Proton Nuclear Magnetic Resonance)
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13C NMR (Carbon-13 Nuclear Magnetic Resonance)

Chemical Shift (ppm)

Assignment

~134 Aromatic C (quaternary)

~131 Aromatic CH

~129 Aromatic CH

~128 Aromatic CH

~66 Benzylic C (-CH2)

~53 Methylene C of ethyl groups (-CH2)
~8 Methyl C of ethyl groups (-CHs)

FTIR (Fourier-Transform Infrared) Spectroscopy

Peak Position (cm™?)

Bond Vibration

~3030 Aromatic C-H stretch

~2980 Aliphatic C-H stretch

~1480 C=C stretch (aromatic)

~1450 CH:z bend

~1390 CHs bend

~700-750 C-H out-of-plane bend (aromatic)

Synthesis of Benzyltriethylammonium Bromide

The most common method for the synthesis of Benzyltriethylammonium bromide is the

quaternization of triethylamine with benzyl bromide.[3][4]

Experimental Protocol

Materials:
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e Benzyl bromide

e Triethylamine

e Acetone

e Round-bottom flask

o Reflux condenser

 Stirring apparatus

« Filtration apparatus (e.g., Buchner funnel)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add benzyl
chloride, triethylamine, and acetone.[5]

e Heat the mixture to reflux at approximately 63-64°C for 8 hours.[5]
 After the reaction is complete, slowly cool the mixture to 15°C.[5]
o The product will precipitate out of the solution. Collect the solid by filtration.[5]

o Wash the filter cake with cold acetone to remove any unreacted starting materials and
impurities.[5]

Dry the resulting white to off-white solid to obtain Benzyltriethylammonium bromide.[5]

Applications in Research and Development

The primary application of Benzyltriethylammonium bromide is as a phase transfer catalyst.

[1]14]

Phase Transfer Catalysis

Phase transfer catalysis (PTC) is a powerful technique in organic synthesis that facilitates the
reaction between reactants located in different immiscible phases (e.g., an aqueous phase and

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.chemicalbook.com/synthesis/benzyltriethylammonium-chloride.htm
https://www.chemicalbook.com/synthesis/benzyltriethylammonium-chloride.htm
https://www.chemicalbook.com/synthesis/benzyltriethylammonium-chloride.htm
https://www.chemicalbook.com/synthesis/benzyltriethylammonium-chloride.htm
https://www.chemicalbook.com/synthesis/benzyltriethylammonium-chloride.htm
https://www.benchchem.com/product/b1329943?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/benzyltriethylammonium-chloride.htm
https://www.benchchem.com/product/b1329943?utm_src=pdf-body
https://www.chemimpex.com/products/30413
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4314293.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

an organic phase). BTEAB, as a quaternary ammonium salt, can transport a reactant from the
agueous phase into the organic phase where the reaction occurs.

The general mechanism for phase transfer catalysis involving BTEAB is as follows:

e The BTEAB cation (Q*) pairs with an anion (Y~) from the aqueous phase to form an ion pair

(Q*Y").
e This ion pair, being soluble in the organic phase, migrates across the phase boundary.

« In the organic phase, the anion (Y~) is now available to react with the organic substrate (RX)
to form the product (RY) and a new anion (X~).

o The BTEAB cation then pairs with the newly formed anion (X~) and migrates back to the
aqueous phase to repeat the cycle.

Organic Phase Aqueous Phase
Reaction Catalyst Regeneration
QT X~
RX(org) Q*Y~(org) | RY(org) Q (aq)
|

Ion Exchange M*Y~(aq)

Click to download full resolution via product page

Phase Transfer Catalysis Mechanism

Safety and Handling

Benzyltriethylammonium bromide is an irritant. It is important to handle it with appropriate
personal protective equipment.
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Hazard Statement Precautionary Statement

o P280: Wear protective gloves/protective
H315: Causes skin irritation ] ) )
clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse
) o cautiously with water for several minutes.
H319: Causes serious eye irritation )
Remove contact lenses, if present and easy to

do. Continue rinsing.

P261: Avoid breathing

H335: May cause respiratory irritation )
dust/fume/gas/mist/vapors/spray.

Always consult the Safety Data Sheet (SDS) for complete safety and handling information
before using this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329943?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

